Cas no 633283-64-4 (3-(4-BOC-piperazino)-2-chloropyridine)

• Product Name: 3-(4-BOC-piperazino)-2-chloropyridine
• CAS No: 633283-64-4
• MF: C₁₄H₂₀ClN₃O₂
• MW: 297.780502319336
• CID: 2118370
• PubChem ID: 59321836
• Update Time: 2025-08-02

3-(4-BOC-piperazino)-2-chloropyridine Chemical and Physical Properties

Names and Identifiers

• 4-(2-Chloro-3-pyridinyl)- 1- Piperazinecarboxylic acid 1,1-dimethylethyl este
• 3-(4-BOC-piperazino)-2-chloropyridine
• 4-(2-chloro-pyridin-3-yl)-piperazine-1-carboxylic acid t-butyl ester
• t-butyl 4-(2-chloro-3-pyridyl)piperazine-1-carboxylate
• tert-butyl 4-(2-chloropyridin-3-yl)piperazine-1-carboxylate
• 4-(2-chloro-pyridin-3-yl)-piperazine-1-carboxylic acid tert-butyl ester
• 4-(2-Chloropyridin-3-yl)-piperazine-1-carboxylic acid t-butyl ester
• DTXSID901164987
• SCHEMBL123592
• 1,1-Dimethylethyl 4-(2-chloro-3-pyridinyl)-1-piperazinecarboxylate
• WZDUKAPYVNYSAV-UHFFFAOYSA-N
• DB-073306
• BS-29191
• 633283-64-4

• Inchi： 1S/C14H20ClN3O2/c1-14(2,3)20-13(19)18-9-7-17(8-10-18)11-5-4-6-16-12(11)15/h4-6H,7-10H2,1-3H3
• InChI Key： WZDUKAPYVNYSAV-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)N1CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Exact Mass: 297.12400
• Monoisotopic Mass: 297.1244046Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 338
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 45.7Ų

Experimental Properties

• PSA: 45.67000
• LogP: 2.79500

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Pyridinylpiperazines

Additional information on 3-(4-BOC-piperazino)-2-chloropyridine

Introduction to 3-(4-BOC-piperazino)-2-chloropyridine (CAS No. 633283-64-4) and Its Emerging Applications in Chemical Biology and Drug Discovery

The compound 3-(4-BOC-piperazino)-2-chloropyridine (CAS No. 633283-64-4) represents a significant advancement in the realm of medicinal chemistry, particularly in the design and synthesis of novel therapeutic agents. This heterocyclic compound, featuring a piperazine moiety and a chloropyridine core, has garnered considerable attention due to its versatile structural framework and potential pharmacological applications. The presence of a BOC (tert-butoxycarbonyl) group further enhances its utility as an intermediate in the development of biologically active molecules, facilitating controlled reactions and protecting functional groups during synthetic pathways.

Recent research has highlighted the compound's role as a key building block in the synthesis of small-molecule inhibitors targeting various biological pathways. The piperazine ring, known for its ability to form stable hydrogen bonds with biological targets, makes this compound particularly valuable in designing molecules that interact with proteins and enzymes. Specifically, studies have demonstrated its efficacy in developing inhibitors for enzymes involved in cancer metabolism and inflammation, areas where precise molecular interactions are critical for therapeutic intervention.

The chloropyridine moiety introduces additional reactivity, enabling further functionalization through nucleophilic substitution reactions. This feature is particularly advantageous in drug discovery pipelines, where modularity and adaptability are essential for optimizing lead compounds. Researchers have leveraged this reactivity to introduce diverse substituents, enhancing both the potency and selectivity of potential drug candidates. For instance, recent publications have showcased derivatives of 3-(4-BOC-piperazino)-2-chloropyridine that exhibit inhibitory activity against kinases and phosphodiesterases, which are pivotal targets in oncology and neurodegenerative diseases.

One of the most compelling aspects of this compound is its potential in fragment-based drug design. By serving as a scaffold, it allows medicinal chemists to systematically explore structural variations while maintaining core pharmacophoric elements. This approach has been increasingly adopted in pharmaceutical companies due to its efficiency in identifying novel therapeutics with reduced attrition rates compared to traditional high-throughput screening methods. The BOC-piperazino group, in particular, provides stability during early-stage synthesis while protecting amine functionalities, ensuring that subsequent modifications occur under controlled conditions.

In the context of modern drug discovery, the integration of computational chemistry has further enhanced the utility of 3-(4-BOC-piperazino)-2-chloropyridine. Molecular docking studies have been employed to predict binding affinities and optimize interactions with target proteins. These computational techniques have revealed promising candidates for further development, streamlining the process from hit identification to lead optimization. The compound's structural features have been found to align well with binding pockets of interest, suggesting its potential as a precursor for next-generation drugs.

The versatility of CAS No. 633283-64-4 extends beyond oncology; it has also shown promise in addressing neurological disorders. The piperazine ring's ability to modulate neurotransmitter activity has been exploited in designing molecules that interact with receptors such as serotonin and dopamine transporters. Preliminary studies indicate that derivatives of this compound may offer therapeutic benefits in conditions like depression and Parkinson's disease by modulating key signaling pathways associated with these disorders.

From a synthetic chemistry perspective, the preparation of 3-(4-BOC-piperazino)-2-chloropyridine exemplifies modern methodologies that prioritize efficiency and sustainability. Advances in catalytic processes have enabled greener synthetic routes, reducing waste and minimizing hazardous byproducts. Such innovations align with global efforts to promote environmentally responsible chemical synthesis while maintaining high yields and purity standards essential for pharmaceutical applications.

The future prospects for this compound remain highly promising as research continues to uncover new biological activities and synthetic possibilities. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive further exploration into its applications, particularly in areas where targeted therapies are urgently needed. As computational tools become more sophisticated and synthetic methodologies evolve, the role of intermediates like 3-(4-BOC-piperazino)-2-chloropyridine is expected to expand significantly.

In conclusion,3-(4-BOC-piperazino)-2-chloropyridine (CAS No. 633283-64-4) stands as a testament to the ingenuity of medicinal chemists in harnessing molecular diversity for therapeutic purposes. Its unique structural attributes make it an invaluable tool in drug discovery, offering pathways to novel treatments across multiple disease domains. As research progresses，this compound will undoubtedly continue to play a pivotal role in advancing chemical biology and pharmaceutical innovation.